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Compound of Interest

Compound Name:
N-(3,5-Dimethyladamantan-1-

yl)acetamide

Cat. No.: B132371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-(3,5-Dimethyladamantan-1-
yl)acetamide, a key intermediate in pharmaceutical synthesis. The document details its

chemical and physical properties, experimental protocols for its synthesis, and its role in the

production of Memantine, a crucial drug for treating neurological conditions.

Core Compound Properties
N-(3,5-Dimethyladamantan-1-yl)acetamide, also known as N-Acetylmemantine, is a

derivative of adamantane.[1][2][3][4][5] Its rigid, three-dimensional structure makes it a valuable

building block in medicinal chemistry. The quantitative properties of this compound are

summarized in the table below.
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Property Value

Molecular Weight 221.34 g/mol [1][3][6][7]

Molecular Formula C14H23NO[1][3][6][7]

CAS Number 19982-07-1[1][2][6]

Appearance White solid / powder[1][4]

Melting Point 110-111 °C[1][4]

Boiling Point 348.5 °C at 760 mmHg[1][4]

Density 1.05 g/cm³[1][4]

Flash Point 210 °C[1][4]

Solubility
Chloroform (Sparingly), Ethyl Acetate (Slightly)

[1]

Synthesis and Experimental Protocols
N-(3,5-Dimethyladamantan-1-yl)acetamide is primarily synthesized as a precursor to

Memantine.[2][3][8] The following protocols describe established methods for its preparation.

This protocol details the synthesis from 1,3-Dimethyladamantane using a Ritter-type reaction,

where a nitrile reacts with a carbocation in the presence of a strong acid.

Experimental Procedure:

Slowly add 1,3-dimethyladamantane to nitric acid at a controlled temperature of 20–25 °C

over 20 minutes.[9]

Stir the mixture for 1 hour at this temperature.[9]

Add acetonitrile to the mixture in the presence of sulfuric acid.[9]

Heat the reaction mixture to facilitate the Ritter reaction, forming the N-(3,5-
Dimethyladamantan-1-yl)acetamide.
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Upon completion, cool the reaction solution and neutralize it.

Extract the product using an organic solvent such as dichloromethane.[10]

Purify the crude product by recrystallization or silica gel column chromatography to yield the

final product.[10]

This method involves the reaction of a halogenated adamantane derivative with acetamide.

Experimental Procedure:

Add 1-Bromo-3,5-dimethyladamantane (60.0 g) to a reaction vessel.[11]

Add acetamide (72.85 g to 145.72 g) to the vessel at 25-30 °C.[11]

Heat the stirred reaction mixture to 130-140 °C and maintain this temperature for 3-5 hours.

[11]

Cool the mixture to 80-85 °C and add toluene (300 mL).[11]

Stir the mixture for 1 hour at 25-30 °C.[11]

Add water (600 mL) and stir for an additional hour.[11]

Allow the layers to settle for 30 minutes, then separate the organic and aqueous layers to

isolate the product.[11]

Application in Drug Development: The Synthesis of
Memantine
N-(3,5-Dimethyladamantan-1-yl)acetamide is a critical intermediate in the synthesis of

Memantine, an antagonist of the NMDA receptor used in the management of Alzheimer's

disease. The following workflow and protocol describe the hydrolysis of the acetamide to yield

Memantine.
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Caption: Synthetic pathway from 1,3-Dimethyladamantane to Memantine.

This step is often challenging and requires harsh reaction conditions to cleave the stable amide

bond.

Experimental Procedure:

Treat N-(3,5-Dimethyladamantan-1-yl)acetamide with a strong base, such as sodium

hydroxide (NaOH).[9][12]

Use a high-boiling point solvent, typically diethylene glycol (DEG).[9][12]

Heat the mixture to reflux at temperatures between 245–250 °C.[9] Insufficient temperature

or reaction time may lead to incomplete hydrolysis.[12]

After hydrolysis is complete, cool the reaction mixture.
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Perform a work-up procedure, which may involve extraction and purification steps.

To obtain the hydrochloride salt, treat the resulting Memantine base with anhydrous HCl in a

suitable solvent like ether to produce Memantine Hydrochloride.[9]

Start:
N-(3,5-Dimethyladamantan-1-yl)acetamide

Add NaOH and
Diethylene Glycol (DEG)

Heat to Reflux
(245-250 °C)

Cool Reaction Mixture

Aqueous Work-up
& Extraction

Isolate Memantine Base

Optional: Salt Formation
(Anhydrous HCl in Ether)

Final Product:
Memantine Hydrochloride
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Caption: Experimental workflow for the hydrolysis of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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